![molecular formula C16[13C]5H34O2 B1164196 Arachidonic Acid methyl ester 1,2,3,4,5-13C](/img/new.no-structure.jpg)
Arachidonic Acid methyl ester 1,2,3,4,5-13C
Description
Arachidonic acid is the keystone essential fatty acid at the origin of the arachidonic acid cascade. It is converted by cyclooxygenase, lipoxygenase, and epoxygenase enzymes into more than one hundred fifty different potent primary autacoid metabolites in species ranging from fungi to plants to mammals. Arachidonic acid is stored in tissue phospholipids in esterified form, where it comprises a small but critically controlled percentage of the polyunsaturated fatty acid pool. Arachidonic acid content is frequently measured by the saponification of the lipid fraction followed by methyl esterification and gas chromatographic analysis of the resulting FAME (fatty acid methyl ester) compounds. Arachidonic acid methyl ester 1,2,3,4,5-13C is an isotopically enriched form of this PUFA standard with carbon-13 occurring at positions 1, 2, 3, 4, and 5. It can be used to study metabolic processes related to arachidonic acid by means of mass spectrometry.
Properties
Molecular Formula |
C16[13C]5H34O2 |
|---|---|
Molecular Weight |
323.4 |
InChI |
InChI=1S/C21H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-20H2,1-2H3/b8-7-,11-10-,14-13-,17-16-/i17+1,18+1,19+1,20+1,21+1 |
InChI Key |
OFIDNKMQBYGNIW-NWZHNIRKSA-N |
SMILES |
CCCCC/C=CC/C=CC/C=CC/C=[13CH][13CH2][13CH2][13CH2][13C](OC)=O |
Synonyms |
AA methyl ester 1,2,3,4,5-13C |
Origin of Product |
United States |
Retrosynthesis Analysis
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One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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